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Materials and Reagents

Analytical Standards: AM404 and its deuterated internal standard, AM404-d4 [1]

Solvents: Methanol, acetonitrile, water, acetic acid (all analytical or LC-MS grade) [1]
Sample Collection: EDTA tubes for plasma [2]

Solid-Phase Extraction (SPE): Oasis MAX cartridges (60 mg, 3 cc) [1]
Mobile Phase: 0.1% acetic acid in water (Solvent A) and 0.1% acetic acid in methanol (Solvent B) [1]

Experimental Protocol

Sample Preparation (Brain Homogenate)

Homogenization: Weigh the whole brain and homogenize it with an equivalent weight of ice-cold
water [1].

Protein Precipitation: Add 10 µL of methanol and 1 mL of internal standard solution (containing 50
pg/mL AM404-d4) to 300 µL of brain homogenate. Centrifuge the mixture at 2000 g for 5 minutes at

4°C [1].
Solid-Phase Extraction (SPE):

Load the supernatant onto an Oasis MAX cartridge pre-activated with methanol, acetonitrile,
and water.

Wash the cartridge with 3 mL of 0.2% (v/v) acetic acid, followed by 3 mL of 70% (v/v) methanol,
and 3 mL of 50% (v/v) acetonitrile.

Elute AM404 with methanol.
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Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in 100

µL of 75% (v/v) methanol [1].

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Analysis

Chromatography:
Column: Luna 3 µm PFP(2) 100 Å (100 mm × 2 mm) [1].
Column Temperature: 40°C [1].

Flow Rate: 0.3 mL/min [1].
Gradient: | Time (min) | Solvent B (%) | | :--- | :--- | | 0.0 - 5.0 | 80% to 100% | | 5.0 - 7.5 | 100%

| | 7.5 - 7.6 | 100% to 80% | | 7.6 - 10.0 | 80% |
Mass Spectrometry Detection:

Ionization Mode: Negative ion mode with a TurboIonSpray source [1].
Temperature: 450°C [1].

Monitoring Ions (m/z): 394.4 → 134.0 for AM404 and 398.4 → 138.0 for AM404-d4 (internal
standard) [1].

Collision Energy: -45 eV [1].

Quantitative Data and Method Validation

The following table summarizes key quantitative findings and methodological performance characteristics

from recent studies.

Parameter
Rat Brain (20 mg/kg
acetaminophen)

Human CSF (1g IV
paracetamol)

Maximum Concentration
(C~max~)

150 pg/g (brain) [1] 5 - 40 nmol·L⁻¹ (CSF) [2]

Time to C~max~ (t~max~) 0.25 hour [1] Not specified

Area Under Curve (AUC~0-
2h~)

117 pg·hour/g (brain) [1] Not specified

Limit of Detection (LOD) 2 pg/mL (in brain homogenate) [1] 0.1 nmol·L⁻¹ (CSF) [2]
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Parameter
Rat Brain (20 mg/kg
acetaminophen)

Human CSF (1g IV
paracetamol)

Limit of Quantification
(LOQ)

2 pg/mL (linear range 2-1000

pg/mL) [1]

0.5 nmol·L⁻¹ (CSF) [2]

Plasma/CSF vs. Brain Plasma conc. reflects brain AM404

conc. [1]

Confirmed presence in human

CNS [2]

AM404 Biosynthesis and Analysis Workflow

The diagram below illustrates the metabolic pathway of AM404 formation from acetaminophen and the

subsequent sample preparation and analysis workflow.
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AM404 Biosynthetic Pathway LC-MS/MS Quantification Workflow
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Diagram 1: AM404 metabolic pathway and LC-MS/MS quantification workflow.

Key Technical Considerations

Internal Standard: Using a deuterated internal standard (AM404-d4) is critical for compensating for
matrix effects and recovery losses during sample preparation [1].

Sample Stability: Process samples on ice and store at -70°C until analysis to preserve analyte
integrity [1] [2].

Specificity: The LC-MS/MS method using the specified MRM transitions provides high specificity for
AM404, distinguishing it from other acetaminophen metabolites [1].
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Human Evidence: The detection of AM404 in human cerebrospinal fluid (CSF) following

paracetamol administration confirms the clinical relevance of this metabolic pathway [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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